![molecular formula C6H12ClNO2 B6174503 (1S,5R)-6,8-dioxabicyclo[3.2.1]octan-4-amine hydrochloride CAS No. 2665069-70-3](/img/no-structure.png)
(1S,5R)-6,8-dioxabicyclo[3.2.1]octan-4-amine hydrochloride
Description
“(1S,5R)-8-Azabicyclo[3.2.1]octan-3-one hydrochloride” is a chemical compound with the CAS Number: 25602-68-0 and Linear Formula: C7H12ClNO . The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids .
Synthesis Analysis
Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide across the years . Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold .Molecular Structure Analysis
The molecular structure of “(1S,5R)-8-Azabicyclo[3.2.1]octan-3-one hydrochloride” is represented by the Linear Formula: C7H12ClNO .Chemical Reactions Analysis
There are a number of important methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1S,5R)-6,8-dioxabicyclo[3.2.1]octan-4-amine hydrochloride involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include protection of a hydroxyl group, formation of a cyclic ether, reduction of a carbonyl group, and conversion of an amine to a hydrochloride salt.", "Starting Materials": [ "4-hydroxybutanal", "ammonium chloride", "sodium borohydride", "hydrochloric acid", "acetic anhydride", "sodium bicarbonate", "ethyl acetate", "water" ], "Reaction": [ "Protection of the hydroxyl group in 4-hydroxybutanal using acetic anhydride and sodium bicarbonate to form 4-acetoxybutanal", "Formation of a cyclic ether by reacting 4-acetoxybutanal with ammonium chloride to form (1S,5R)-6,8-dioxabicyclo[3.2.1]octan-4-ol", "Reduction of the carbonyl group in (1S,5R)-6,8-dioxabicyclo[3.2.1]octan-4-ol using sodium borohydride to form (1S,5R)-6,8-dioxabicyclo[3.2.1]octan-4-olamine", "Conversion of the amine to a hydrochloride salt by reacting (1S,5R)-6,8-dioxabicyclo[3.2.1]octan-4-olamine with hydrochloric acid to form (1S,5R)-6,8-dioxabicyclo[3.2.1]octan-4-amine hydrochloride" ] } | |
CAS RN |
2665069-70-3 |
Molecular Formula |
C6H12ClNO2 |
Molecular Weight |
165.6 |
Purity |
95 |
Origin of Product |
United States |
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